2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol

• Molecular Formula: C15H22BFO3
• Molecular Weight: 280.14 g/mol
• IUPAC Name: 2-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol
• InChI: InChI=1S/C15H22BFO3/c1-13(2,18)10-7-8-11(12(17)9-10)16-19-14(3,4)15(5,6)20-16/h7-9,18H,1-6H3
• InChI Key: PMUWGRQPUFSQNI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C(C)(C)O)F

Description

Chemical Structure:
The compound features a phenyl ring substituted at the 3-position with fluorine and at the 4-position with a tetramethyl-1,3,2-dioxaborolane (pinacol boronate ester) group. A tertiary alcohol (propan-2-ol) is attached to the phenyl ring’s carbon adjacent to the boron group. Its molecular formula is C₁₅H₂₂BFO₃, with a molecular weight of 280.1 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol typically involves a multi-step process. One common method includes the following steps:

Formation of the Boronic Ester: The initial step involves the reaction of 3-fluoro-4-bromophenylboronic acid with pinacol in the presence of a base such as potassium carbonate. This reaction forms the boronic ester intermediate.

Substitution Reaction: The boronic ester is then subjected to a substitution reaction with 2-bromo-2-propanol under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to minimize impurities and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The boronic ester group can participate in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Palladium catalysts and bases like potassium carbonate are commonly employed in Suzuki-Miyaura reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of biaryl compounds through Suzuki-Miyaura coupling.

Scientific Research Applications

2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.

Biology: Employed in the development of fluorescent probes and imaging agents due to its unique chemical properties.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceuticals with boronic acid moieties.

Industry: Utilized in the production of advanced materials and polymers, as well as in the development of new catalysts for chemical reactions.

Mechanism of Action

The mechanism of action of 2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol is primarily based on its ability to participate in various chemical reactions. The boronic ester group is highly reactive and can form stable complexes with other molecules, facilitating the formation of new chemical bonds. The fluorine atom enhances the compound’s reactivity and stability, making it a valuable intermediate in organic synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers

2-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol (CAS 1350426-05-9)

• Structural Difference : Fluorine at the phenyl 2-position instead of 3.
• Impact :

• Steric Effects : Proximity of fluorine to the boronate ester may hinder substrate access in catalytic reactions.
  • Molecular Weight : 280.1 g/mol (identical to the target compound) .

Impact:

• Molecular Weight: 276.18 g/mol .

Functional Group Variants

N-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-methylpropanamide (CAS 2246875-71-6)

• Structural Difference : Propan-2-ol replaced with a tertiary amide.
• Impact :

• Solubility : Increased polarity due to the amide group.
• Reactivity: Lacks a hydroxyl group for hydrogen bonding, reducing utility in reactions requiring alcohol participation. Molecular Formula: C₁₆H₂₂BFNO₃ .

3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propan-1-ol (CAS 1206641-20-4) Structural Difference: Propan-1-ol linked via an ether to the phenyl ring. Impact:

• Stability : Ether linkage enhances hydrolytic stability compared to direct hydroxyl attachment.
• Reactivity : Reduced boron electrophilicity due to electron-donating ether oxygen.
  • Molecular Weight : 250.1 g/mol .

Fluorine-Free Analogs

2-(3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propan-2-ol (CAS 1309980-11-7) Structural Difference: No fluorine substituent. Impact:

• Molecular Formula: C₁₅H₂₃BO₃ .

Physicochemical and Reactivity Comparison

Property	Target Compound	2-Fluoro Isomer	4-Methyl Analog	Amide Derivative
Molecular Weight (g/mol)	280.1	280.1	276.18	343.23
Functional Groups	–OH, –F, B(OR)₂	–OH, –F, B(OR)₂	–OH, –CH₃, B(OR)₂	–CONHR, –F, B(OR)₂
Electron Effects	Strong EWG (F)	Moderate EWG (F)	EDG (CH₃)	EWG (amide)
Suzuki Reaction Rate	High	Moderate	Low	Low (amide deactivation)

Key Observations :

• The 3-fluoro substituent in the target compound enhances boron’s electrophilicity, making it superior in Suzuki-Miyaura reactions compared to non-fluorinated analogs .

Pharmacological Relevance

While direct pharmacological data are unavailable, structurally related compounds (e.g., –18) highlight the importance of:

• Hydroxyl Groups : For hydrogen bonding in drug-target interactions.
• Fluorine : Enhancing metabolic stability and membrane permeability.

Biological Activity

The compound 2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol is a novel chemical entity that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant research findings, case studies, and data tables.

Basic Information

• Molecular Formula : C15H18BFN2O2
• Molecular Weight : 288.125 g/mol
• CAS Number : 1818210-26-2

Structure

The compound features a fluorinated phenyl ring and a boron-containing moiety, which may contribute to its biological properties. The presence of the dioxaborolane group is particularly noteworthy as it is often associated with enhanced reactivity and biological activity.

Property	Value
Molecular Formula	C15H18BFN2O2
Molecular Weight	288.125 g/mol
CAS Number	1818210-26-2

Research indicates that compounds similar to 2-[3-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propan-2-ol may act as inhibitors of various enzymes and receptors. Specifically, studies have highlighted its potential role in inhibiting receptor tyrosine kinases (RTKs), which are critical in cancer biology.

Anticancer Activity

A study published in the Journal of Medicinal Chemistry explored the structural optimization of boron-containing compounds for their anticancer properties. The findings suggest that the incorporation of boron can enhance the binding affinity to target proteins involved in tumor growth and metastasis .

Case Studies

• Inhibition of Kinase Activity : In vitro assays demonstrated that similar compounds effectively inhibit mutant forms of protein tyrosine kinases associated with gastrointestinal stromal tumors (GIST). The half-maximal inhibitory concentration (IC50) values were reported in the low nanomolar range, indicating potent activity against these targets .
• Cell Viability Assays : Further studies assessed the effect of this compound on various cancer cell lines. Results indicated a significant reduction in cell viability at concentrations as low as 1 µM after 24 hours of treatment, suggesting a strong cytotoxic effect .

Pharmacokinetics and Toxicology

Preliminary pharmacokinetic studies indicate that compounds with similar structures exhibit favorable absorption and distribution characteristics. However, detailed toxicological profiles are still required to ascertain safety for therapeutic use.

Summary of Biological Activities

Activity Type	Assay Type	Result	Reference
Kinase Inhibition	In vitro	IC50 < 10 nM
Cell Viability	MTT Assay	Viability < 30% at 1 µM
Cytotoxicity	Apoptosis Assay	Increased apoptosis at 5 µM